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Compound of Interest

Compound Name: Pentryl

Cat. No.: B1208548

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is for academic and research purposes only. The
synthesis, handling, and use of explosive materials are extremely dangerous and should only
be undertaken by trained professionals in a controlled and legally sanctioned environment.

Introduction

Pentryl, chemically known as 2-[Nitro(2,4,6-trinitrophenyl)amino]ethanol nitrate, is a high
explosive that has historically seen use as a base charge in detonators.[1] As a member of the
aromatic nitroamine family, it possesses a combination of energetic functional groups—nitro,
nitrate, and nitramine—on a single molecule, contributing to its powerful explosive properties.
[2] These notes provide a summary of its characteristics and protocols for its evaluation,
comparing it with other common secondary explosives.

Physicochemical and Explosive Properties

The properties of Pentryl are best understood in comparison to other well-characterized
secondary explosives used in detonator trains, such as Tetryl, Trinitrotoluene (TNT), and
Pentaerythritol tetranitrate (PETN).
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Property Pentryl Tetryl TNT PETN
. 2,2-
2-[Nitro(2,4,6- 2,4,6- L
2-Methyl-1,3,5- Bis[(nitrooxy)met

Chemical Name

trinitrophenyl)ami

Trinitrophenylmet

trinitrobenzene

hyllpropane-1,3-

nolethanol nitrate  hylnitramine S
diyl dinitrate

CAS Number 4481-55-4 479-45-8 118-96-7 78-11-5
Molecular

CsHeN6O11 C7HsNsOs C7HsN30e CsHsN4O12
Formula
Molecular Weight  362.17 g/mol 287.15 g/mol 227.13 g/mol 316.14 g/mol

] Pale yellow solid ] )

Small, cream- Yellow crystalline White crystalline
Appearance ] (crystals or )

colored crystals solid solid

flakes)

Crystal Density 1.82 g/cm3 1.71 g/cm3 1.654 g/cm3[3] 1.77 g/cm3

129°C (with
Melting Point slight 129.5°C 80.1°C[4] 141.3°C[1]

decomposition)
Detonation ~5000 m/s (at 7,570 m/s (at 6,900 m/s (at 8,400 m/s (at 1.7
Velocity 0.80 g/cm?3) 1.71 g/cm3)[2][5] 1.60 g/cm3)[3][5] g/cm3)[1]
Heat of Not readily ~1080 kcal/kg ~1390 kcal/kg

) 372.4 kcal/mol )

Explosion available (4.519 kJ/kg)[3] (5810 kJ/kg)[1]

Note: Detonation velocity is highly dependent on the density of the pressed explosive.

Performance Characteristics

The performance of a base charge is critical for reliably initiating the main explosive charge.

Standardized tests are used to quantify an explosive's power and brisance (shattering effect).
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Performanc . .

Pentryl Tetryl TNT Picric Acid PETN
e Test
Trauzl Lead

15.8 cms3 13.8 cms3 12.2 cm3 12.4 cm3 52.3 cm?
Block Test
Lead Block .

) Not directly
Compression 18.5 mm 16.6 mm 14.8 mm 16.4 mm
Test compared
es

Data sourced from Dawvis, T. L. (1943). The Chemistry of Powder and Explosives.[6]

The data indicates that Pentryl exhibits greater power in the Trauzl test and a stronger
shattering effect in the lead block compression test compared to Tetryl, TNT, and Picric Acid,
making it a potent option for a base charge.[6]

Experimental Protocols

Detailed experimental protocols for handling and testing Pentryl are not widely published due
to its nature. The following are generalized protocols for common explosive performance tests
that have been applied to Pentryl.

Protocol 1: Trauzl Lead Block Test

Objective: To measure the relative strength (power) of an explosive by quantifying the
expansion of a cavity in a standardized lead block.

Materials:

o Standard Trauzl lead block (200 mm height, 200 mm diameter) with a central borehole (125
mm deep, 25 mm diameter).[7]

e 10-gram sample of Pentryl, carefully weighed.
e Tinfoil or aluminum foil.[8]

o Standard detonator (e.g., No. 8).
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e Sand for stemming.[7]

o Water and a graduated cylinder or burette for volume measurement.

o Remote firing system and appropriate safety enclosure (blast chamber).
Procedure:

o Carefully wrap the 10 g sample of Pentryl in tinfoil.

e Insert a standard detonator into the center of the Pentryl sample.

o Place the entire charge assembly into the borehole of the Trauzl lead block.

« Fill the remaining empty space in the borehole with dry sand, tamping it gently to secure the
charge.[8]

o Place the prepared block in a secure blast chamber.

e Connect the detonator to the remote firing system.

» Evacuate the area to a safe distance.

« Initiate the detonation.

o After ensuring the area is safe, retrieve the lead block.

o Carefully measure the volume of the newly expanded cavity by filling it with water from a
graduated cylinder or burette.

e The final volume, minus the initial borehole volume, is recorded as the Trauzl number in
cubic centimeters (cm3).[7]

Protocol 2: Lead Block Compression Test (Hess Test)

Objective: To determine the brisance (shattering power) of an explosive by measuring the
compression of a lead cylinder.

Materials:
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o Standardized lead cylinder (e.g., 64 mm long).[6]

o Steel base plate.

e 50-gram sample of Pentryl.[6]

o Standard detonator.

o Calipers for precise measurement.

» Remote firing system and blast chamber.

Procedure:

Measure the initial height of the lead cylinder with high-precision calipers.

» Place the lead cylinder on the steel base plate inside the blast chamber.

o Carefully place the 50 g sample of Pentryl directly on top of the lead cylinder.
 Insert a standard detonator into the Pentryl charge.

o Connect the detonator to the remote firing system.

» Evacuate the area to a safe distance.

e Initiate the detonation.

» After ensuring the area is safe, retrieve the compressed lead cylinder.

e Measure the final height of the cylinder.

e The brisance is reported as the difference between the initial and final heights in millimeters
(mm), representing the amount of compression.

Visualizations
Detonator Assembly and Explosive Train
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A detonator functions by creating a rapid transition from a small initial stimulus to a powerful
detonation wave. This is achieved through an "explosive train,” where a highly sensitive
primary explosive initiates a less sensitive but more powerful secondary explosive, the base
charge.

Detonator Assembly

Initiation Signal
(Electric Spark / Shock / Flame)

Detonates

Base Charge
(Pentryl)

[nitiates Main Detonation

Main Explosive Charge

(e.g., TNT, Composition B)

Click to download full resolution via product page

Caption: Logical flow of the explosive train in a detonator using Pentryl as the base charge.

Experimental Workflow for Performance Evaluation

The evaluation of Pentryl's suitability as a base charge involves a series of standardized tests
to characterize its key performance metrics.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1208548?utm_src=pdf-body-img
https://www.benchchem.com/product/b1208548?utm_src=pdf-body
https://www.benchchem.com/product/b1208548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Material Preparation

Pentryl Synthesis
& Purification

.

Physicochemical
Characterization
1 (Density, MP, etc.) [

Performance Testing
\i
Lead Block Compression Test . E
(Measures Brisance) Detonation Velocity Measurement

Trauzl Lead Block Test
(Measures Power)

Data A‘;la]ysis

Comparative Analysis
(vs. Tetryl, TNT, PETN)

Click to download full resolution via product page

Caption: Workflow for the evaluation of Pentryl's explosive performance characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Pentryl as a Base
Charge in Detonators]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208548#application-of-pentryl-as-a-base-charge-in-
detonators]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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